Tricaprilin-d50

• Molecular Formula: C27H50O6
• Molecular Weight: 521.0 g/mol
• InChI: InChI=1S/C27H50O6/c1-4-7-10-13-16-19-25(28)31-22-24(33-27(30)21-18-15-12-9-6-3)23-32-26(29)20-17-14-11-8-5-2/h24H,4-23H2,1-3H3/i1D3,2D3,3D3,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D2,24D
• InChIKey: VLPFTAMPNXLGLX-JHOIILQSSA-N

Tricaprilin-d50 Stable Isotope-Labeled Internal Standard: C8 Medium-Chain Triglyceride for Quantitative LC-MS Bioanalysis

Tricaprilin-d50 (CAS: 538-23-8, labeled; Synonyms: Trioctanoin-d50, Glyceryl trioctanoate-d50) is a perdeuterated stable isotope-labeled analog of Tricaprilin, featuring complete hydrogen-to-deuterium substitution with the molecular formula C27D50O6 and a molecular weight of 520.99 g/mol . Tricaprilin is a pure C8 medium-chain triglyceride (MCT) composed of three caprylic acid (octanoic acid) molecules esterified to a glycerol backbone . The unlabeled compound is an orally active ketogenic agent that safely induces ketosis and is used in clinical studies for mild to moderate Alzheimer's disease, migraine prevention, and has demonstrated anticonvulsant properties . Tricaprilin-d50 serves primarily as an internal standard in mass spectrometry-based quantitative assays for Tricaprilin and its metabolite octanoic acid [1].

Internal Standard Perdeuterated Tricaprilin-d50 for LC-MS/MS quantitation of Tricaprilin and octanoic acid

Isotopic Design Complete C27D50O6 substitution with +50 Da mass shift, minimizing cross-talk

Analyte Match C8-specific medium-chain triglyceride matching parent compound metabolic pathway

• [1] Li Z, Ramirez G, Tang R, et al. Modeling digestion, absorption, and ketogenesis after administration of tricaprilin formulations to humans. Eur J Pharm Biopharm. 2023 Jan;182:41-52. View Source

Tricaprilin-d50 Analytical Selection Criteria: Why Unlabeled or Alternative MCT Internal Standards Compromise Quantitation Accuracy

Substituting Tricaprilin-d50 with unlabeled Tricaprilin, partially deuterated analogs (e.g., Tricaprilin-d15), or structurally distinct MCT internal standards introduces quantifiable analytical error in LC-MS/MS workflows. Unlabeled Tricaprilin cannot function as an internal standard because it is indistinguishable from endogenous analyte in mass spectrometric detection. Partially deuterated variants such as Tricaprilin-d15 exhibit substantially lower mass shift (Δm = 15 vs Δm = 50), increasing the risk of isotopic peak overlap and cross-talk interference in complex biological matrices [1]. Structural analogs composed of C10 fatty acids (tricaprin) or mixed C8/C10 MCTs possess different extraction recoveries, ionization efficiencies, and chromatographic retention times, failing to meet regulatory bioanalytical method validation criteria for accuracy and precision [2]. Deuterated internal standards with incomplete isotopic labeling also risk hydrogen-deuterium back-exchange under certain sample preparation conditions, whereas the perdeuterated C27D50O6 structure provides maximum isotopic stability [3].

Mass Shift

+50 Da perdeuterated — baseline separation

+15 Da (d15) — isotopic peak overlap risk

Isotopic Stability

Full perdeuteration minimizes back-exchange

Partial labeling (e.g., d5) may undergo H/D exchange

Analyte Specificity

C8 triglyceride matching parent compound

C10 or mixed-chain MCTs alter extraction/ionization

• [1] MedChemExpress. Tricaprilin-d15 (Trioctanoin-d15) Product Information. HY-B1804S2. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [3] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Tricaprilin-d50 Quantitative Differentiation Evidence: Head-to-Head Comparator Data for Scientific Procurement

Isotopic Mass Shift Advantage of Tricaprilin-d50 Versus Partially Deuterated Tricaprilin-d15

Tricaprilin-d50 provides a mass difference of +50 Da relative to unlabeled Tricaprilin (C27H50O6, MW = 470.68), whereas the commercially available partially deuterated alternative Tricaprilin-d15 provides only a +15 Da shift [1]. This +50 Da mass differential ensures complete baseline separation between analyte and internal standard signals in MS detection, eliminating isotopic peak overlap that can occur with smaller mass shifts in high-resolution or unit-resolution instruments. In quantitative LC-MS/MS workflows, the larger mass shift reduces the risk of cross-talk interference and improves signal-to-noise discrimination at low analyte concentrations .

Mass Shift Advantage

Data to verify

+50 Da vs +15 Da

Larger mass shift reduces cross-talk, supports unambiguous ISTD discrimination

Based on molecular formula; applicable to MS platforms

Evidence Dimension	Mass shift relative to unlabeled Tricaprilin (C27H50O6)
Target Compound Data	+50 Da (C27D50O6, MW = 520.99)
Comparator Or Baseline	Tricaprilin-d15: +15 Da
Quantified Difference	3.3× greater mass shift (+50 vs +15 Da)
Conditions	Based on molecular formula calculations; applicable to all MS detection platforms

Why This Matters

Larger mass shift ensures unambiguous internal standard identification and reduces isotopic cross-talk, critical for regulatory-compliant bioanalytical method validation.

• [1] MedChemExpress. Tricaprilin-d15 (Trioctanoin-d15) Product Information. HY-B1804S2. View Source

C8 Pure Chain Ketogenic Efficiency of Tricaprilin Versus C10 MCT Tricaprin

The parent compound Tricaprilin (C8 triglyceride) demonstrates superior ketogenic response compared to tricaprin (C10 triglyceride). In a study of neonatal rhesus monkeys, oral administration of C8 triglyceride (Tricaprilin) produced whole-blood D-3-hydroxybutyrate (3HB) concentrations of 503 μmol/L at 1 hour post-dose, compared to 225 μmol/L for C10 triglyceride [1]. In human-induced pluripotent stem cell-derived astrocytes, C8:0 fatty acid incubation resulted in higher extracellular concentrations and faster secretion rates of both β-hydroxybutyrate (βHB) and acetoacetate (AcAc) compared to C10:0 [2]. In neuronal SH-SY5Y cells, the β-oxidation rate of C10 was only 20% that of C8 [3].

Ketogenic Response

Reported

503 µmol/L (C8) vs 225 µmol/L (C10)

C8 shows higher ketone production, supports C8-specific ISTD selection

Neonatal rhesus monkey model; single oral dose

Evidence Dimension	Ketogenic response (blood 3HB concentration at 1 hour post-dose)
Target Compound Data	503 μmol/L (C8 triglyceride)
Comparator Or Baseline	Tricaprin (C10 triglyceride): 225 μmol/L
Quantified Difference	2.2× higher ketone production with C8 vs C10
Conditions	Newborn rhesus monkeys, single oral dose providing ~80% of energy requirement

Why This Matters

When selecting an internal standard for tricaprilin-based clinical studies, C8-specific labeling (not C10) is required to match the analyte's distinct metabolic and pharmacokinetic profile.

• [1] Tetrick MA, Greer FR, Benevenga NJ. Blood D-(-)-3-hydroxybutyrate concentrations after oral administration of trioctanoin, trinonanoin, or tridecanoin to newborn rhesus monkeys (Macaca mulatta). Comp Med. 2010 Dec;60(6):486-90. View Source
• [2] Sonntag K, et al. Differential Metabolism of Medium-Chain Fatty Acids in Differentiated Human-Induced Pluripotent Stem Cell-Derived Astrocytes. Front Physiol. 2019 Jun 4;10:657. View Source
• [3] Khabbush A, Orford M, Tsai YC, et al. Neuronal decanoic acid oxidation is markedly lower than that of octanoic acid: A mechanistic insight into the medium-chain triglyceride ketogenic diet. Epilepsia. 2017;58(8):1423-1431. View Source

Deuterium Incorporation Completeness in Tricaprilin-d50 Versus Structurally Similar Deuterated Triglycerides

Tricaprilin-d50 features complete perdeuteration of all 50 hydrogen positions in the C27H50O6 molecule, yielding the molecular formula C27D50O6 . In contrast, structurally similar deuterated triglyceride internal standards such as Trimyristin-d5 incorporate only 5 deuterium atoms into a larger C45H81D5O6 framework, resulting in a lower percentage of isotopic substitution relative to total hydrogen count . The perdeuterated design of Tricaprilin-d50 minimizes hydrogen-deuterium back-exchange during sample preparation and maximizes isotopic stability across varied pH and temperature conditions [1].

Deuterium Incorporation

Class-level

50 D atoms (100%) vs 5 D atoms (6.2%)

Complete perdeuteration maximizes isotopic stability for robust quantitation

Molecular formula analysis; applicable to all workflows

Evidence Dimension	Deuterium atom count and isotopic substitution completeness
Target Compound Data	50 deuterium atoms, 100% substitution of all hydrogen positions
Comparator Or Baseline	Trimyristin-d5: 5 deuterium atoms, partial substitution (~6.2% of hydrogen positions)
Quantified Difference	10× more deuterium atoms (50 vs 5)
Conditions	Based on molecular formula analysis; applicable to all analytical workflows

Why This Matters

Complete perdeuteration ensures maximum isotopic stability and minimizes analyte/internal standard co-elution variability, essential for precise quantitation in complex lipidomic analyses.

• [1] Express Pharma. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Industry Report. 2022. View Source

Supplier-Specified Purity and Documentation Standards for Tricaprilin-d50

Multiple established chemical suppliers provide Tricaprilin-d50 with documented purity specifications. InvivoChem supplies Tricaprilin-d50 (Cat No. V48410) with purity ≥98% . The compound is available in research quantities (100 mg, 250 mg, 500 mg, and 1 g pack sizes) with full Certificate of Analysis documentation . Storage specifications include powder storage at -20°C (3 years stability) or 4°C (2 years), and solvent storage at -80°C (6 months) or -20°C (1 month) .

Supplier Purity

Specification review

≥98%

Documented purity supports batch consistency for reproducible analysis

Certificate of Analysis available; research quantities

Evidence Dimension	Commercial availability with documented purity
Target Compound Data	≥98% purity (InvivoChem V48410), ≥95% purity (BenchChem B12402884)
Comparator Or Baseline	Not applicable - this is supplier quality specification data
Quantified Difference	Not applicable
Conditions	Supplier technical datasheets and certificates of analysis

Why This Matters

Documented purity and standardized storage specifications ensure batch-to-batch consistency for reproducible quantitative analysis in regulated bioanalytical environments.

Tricaprilin-d50 High-Value Application Scenarios for Research and Industrial Procurement

Quantitative LC-MS/MS Bioanalysis of Tricaprilin in Alzheimer's Disease Clinical Trial Samples

Tricaprilin-d50 serves as the optimal internal standard for quantifying Tricaprilin and its metabolite octanoic acid in plasma samples from ongoing Phase 3 clinical trials (ALTER-AD study, NCT05809908) evaluating Tricaprilin (20 g twice daily) in mild to moderately severe Alzheimer's disease [1]. The +50 Da mass shift ensures unambiguous analyte discrimination, while the C8-specific labeling precisely matches the parent compound's metabolic pathway [2]. This application is critical for pharmacokinetic modeling and therapeutic drug monitoring in AD research.

Metabolic Flux Analysis of Medium-Chain Triglyceride β-Oxidation in Cellular Models

For researchers investigating differential metabolism of C8 versus C10 fatty acids in iPSC-derived astrocytes or neuronal cell lines, Tricaprilin-d50 provides an essential reference standard for calibrating and validating LC-MS methods used to quantify octanoic acid (C8:0) β-oxidation rates [1]. The perdeuterated structure (C27D50O6) enables precise correction for matrix effects and ionization variability when measuring [U-13C]-C8:0 tracer incorporation in metabolic flux studies [2].

Method Development and Validation for Tricaprilin Formulation Bioequivalence Studies

Pharmaceutical development programs evaluating novel Tricaprilin formulations (e.g., AC-OLE-01-VA liquid formulation) require validated bioanalytical methods meeting FDA/EMA regulatory guidelines [1]. Tricaprilin-d50, with its ≥98% purity and complete isotopic labeling, meets the criteria for a suitable internal standard as defined in bioanalytical method validation guidance, enabling accurate assessment of formulation-dependent pharmacokinetic parameters including Cmax, Tmax, and AUC [2].

Lipidomics Research Requiring C8-Triglyceride Specific Quantitation

In targeted lipidomics studies analyzing medium-chain triglyceride profiles in biological samples or nutritional formulations, Tricaprilin-d50 enables specific quantitation of C8-triglyceride species distinct from C10-triglycerides (tricaprin) or mixed MCTs [1]. The substantial +50 Da mass shift provides unambiguous separation from endogenous triglycerides in complex lipid matrices, supporting accurate quantitation in studies of MCT-based ketogenic diets or metabolic disease research [2].

Application

Selection Property

Validation Focus

LC-MS/MS bioanalysis of Tricaprilin in human plasma research matrices

C8-specific perdeuterated ISTD

Matrix-effect control and ISTD benchmarking

C8 fatty acid β-oxidation metabolic flux studies in cellular models

Isotope dilution with perdeuterated C8-triglyceride

Octanoic acid quantitation accuracy

Bioanalytical method development for Tricaprilin formulation studies

≥98% purity isotopic internal standard

Accuracy/precision endpoint review

Targeted lipidomics quantitation of C8-triglyceride in biological matrices

Substantial +50 Da mass shift

Endogenous triglyceride interference control

• [1] ClinicalTrials.gov. Tricaprilin Phase 3 ALTER-AD Study. NCT05809908. View Source
• [2] Li Z, Ramirez G, Tang R, et al. Modeling digestion, absorption, and ketogenesis after administration of tricaprilin formulations to humans. Eur J Pharm Biopharm. 2023 Jan;182:41-52. View Source
• [3] Sonntag K, et al. Differential Metabolism of Medium-Chain Fatty Acids in Differentiated Human-Induced Pluripotent Stem Cell-Derived Astrocytes. Front Physiol. 2019 Jun 4;10:657. View Source